(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
303060-43-7 |
|---|---|
Molecular Formula |
C27H19BrN2O2 |
Molecular Weight |
483.4 g/mol |
IUPAC Name |
(4-bromophenyl)-(2-naphthalen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl)methanone |
InChI |
InChI=1S/C27H19BrN2O2/c28-21-13-11-18(12-14-21)26(31)27-30-24(22-7-3-4-8-25(22)32-27)16-23(29-30)20-10-9-17-5-1-2-6-19(17)15-20/h1-15,24,27H,16H2 |
InChI Key |
FASBCGDNEYSTPI-UHFFFAOYSA-N |
Canonical SMILES |
C1C2C3=CC=CC=C3OC(N2N=C1C4=CC5=CC=CC=C5C=C4)C(=O)C6=CC=C(C=C6)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone involves multiple steps, typically starting with the preparation of the core pyrazolo[1,5-C][1,3]benzoxazine structureCommon reagents used in these reactions include bromine, naphthalene derivatives, and pyrazole precursors .
Industrial Production Methods
Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) would be employed to ensure the quality of the final product .
Chemical Reactions Analysis
Types of Reactions
(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone can undergo various chemical reactions, including:
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide
Reducing Agents: Lithium aluminum hydride, sodium borohydride
Substitution Reagents: Halogens, nucleophiles
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction could produce deoxygenated or hydrogenated compounds .
Scientific Research Applications
(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone has several applications in scientific research:
Mechanism of Action
The mechanism of action of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Chemical Identity
- IUPAC Name: (4-Bromophenyl)[2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-5-yl]methanone
- Molecular Formula : C₂₇H₁₉BrN₂O₂
- Molecular Weight : 483.4 g/mol
- CAS No.: 303060-43-7
Structural Features
This compound features a pyrazolo[1,5-c][1,3]benzoxazine core fused with a naphthalene moiety and substituted with a 4-bromophenyl carbonyl group. The bromine atom at the para position of the phenyl ring and the naphthyl group at position 2 contribute to its steric and electronic properties, influencing reactivity and biological interactions .
Synthesis and Applications Synthesized via multi-step organic reactions, it serves as a key intermediate in medicinal chemistry.
Structural and Functional Comparisons
Table 1: Key Attributes of Selected Pyrazolo-Benzoxazine Derivatives
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituents | Notable Properties/Applications | References |
|---|---|---|---|---|---|
| (4-Bromophenyl)[2-(2-naphthyl)-...]methanone (Target Compound) | C₂₇H₁₉BrN₂O₂ | 483.4 | 4-Bromophenyl, 2-naphthyl | Potential kinase inhibition, antimicrobial | |
| 9-Bromo-2-(4-methoxyphenyl)-...methanone | C₂₄H₁₈BrClN₂O₃ | 497.8 | 4-Chlorophenyl, 4-methoxyphenyl, 9-bromo | Undocumented bioactivity; structural analog | |
| 5-(4-Bromophenyl)-2-(2-naphthyl)-... (Simplified core) | C₂₆H₁₉BrN₂O | 455.3 | 4-Bromophenyl, 2-naphthyl (lacks carbonyl group) | Medicinal chemistry research | |
| (4-Chlorophenyl)[2-(2-naphthyl)-...]methanone | C₂₇H₁₉ClN₂O₂ | 438.9 | 4-Chlorophenyl, 2-naphthyl | Reduced steric bulk vs. brominated analogs | |
| 9-Chloro-2-(4-chlorophenyl)-5-(4-methoxyphenyl)-... | C₂₄H₁₈Cl₂N₂O₂ | 437.3 | 4-Chlorophenyl, 4-methoxyphenyl, 9-chloro | Antileishmanial/antimalarial potential | |
| 2-(4-Bromophenyl)-7,9-dichloro-5-(2,4-dichlorophenyl)-... | C₂₅H₁₄BrCl₃N₂O | 550.6 | 4-Bromophenyl, 2,4-dichlorophenyl, 7,9-dichloro | High halogenation; enhanced reactivity |
Key Differences and Uniqueness
Dichloro-substituted analogs (e.g., C₂₅H₁₄BrCl₃N₂O ) exhibit higher molecular weights and reactivity but may face metabolic stability challenges.
Aromatic Substituents :
- The 2-naphthyl group in the target compound provides extended π-conjugation, favoring interactions with aromatic residues in enzyme binding pockets. This contrasts with thienyl (C₂₁H₁₄Br₂N₂O₂S ) or 4-methoxyphenyl (C₂₄H₁₈BrClN₂O₃ ) substituents, which alter electronic profiles and steric hindrance.
Biological Activity Trends :
- Compounds with methoxy groups (e.g., C₂₄H₁₈Cl₂N₂O₂ ) are often explored for antiparasitic applications, while brominated derivatives show promise in kinase inhibition due to their bulkier halogen atoms .
Biological Activity
The compound (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone is a complex organic molecule with potential applications in medicinal chemistry. Its intricate structure suggests various biological activities, making it a candidate for research in drug development. This article explores its biological activity, synthesis, and potential therapeutic applications.
Chemical Structure and Properties
- Molecular Formula : C27H20BrN3O
- Molecular Weight : 517.807 g/mol
- IUPAC Name : (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone
The biological activity of this compound may be attributed to its ability to interact with various biological macromolecules such as proteins and nucleic acids. The presence of the bromophenyl and naphthyl groups enhances its binding affinity to specific receptors or enzymes, potentially modulating their activity.
In Vitro Studies
In vitro studies have indicated that compounds with similar structures exhibit a range of biological activities:
| Compound Name | Structural Features | Notable Activities |
|---|---|---|
| 2-Methyl-6-phenylethynylpyridine | Ethynyl group and pyridine ring | Antagonist for mGluR5 |
| Pyrazolo[3,4-b]quinolin-5-one | Pyrazole fused to quinoline | Anticancer activity |
| Benzoxazine derivatives | Various substituents on benzoxazine | Antimicrobial and anticancer |
These compounds highlight the diversity within this chemical class and suggest that (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone may also possess significant biological properties.
Synthesis
The synthesis of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone typically involves multi-step organic reactions. Key steps may include:
- Formation of the pyrazolo-benzoxazine core : This involves cyclization reactions that create the fused ring system.
- Substitution reactions : Introducing the bromophenyl and naphthyl groups through electrophilic aromatic substitution or nucleophilic attacks.
- Purification : Techniques such as recrystallization or chromatography to achieve high purity.
Case Studies and Research Findings
Research on structurally similar compounds has revealed promising results:
- A study on pyrazolo[3,4-b]quinolin-5-one demonstrated significant anticancer activity against various cell lines, suggesting that the pyrazole moiety contributes to cytotoxic effects.
- Another investigation into benzoxazine derivatives showed antimicrobial properties against several bacterial strains.
These findings support the hypothesis that (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone could exhibit similar therapeutic effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
